Cas no 815590-76-2 (Quinazoline,2-ethyl-4-propoxy-)

• Product Name: Quinazoline,2-ethyl-4-propoxy-
• CAS No: 815590-76-2
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 715449
• PubChem ID: 45095203
• Update Time: 2025-04-19

Quinazoline,2-ethyl-4-propoxy- Chemical and Physical Properties

Names and Identifiers

• Quinazoline,2-ethyl-4-propoxy-
• Quinazoline, 2-ethyl-4-propoxy- (9CI)
• 2-Ethyl-4-propoxyquinazoline
• SCHEMBL15457189
• 815590-76-2

• Inchi： 1S/C13H16N2O/c1-3-9-16-13-10-7-5-6-8-11(10)14-12(4-2)15-13/h5-8H,3-4,9H2,1-2H3
• InChI Key： VTKAAILBWZJSLE-UHFFFAOYSA-N
• SMILES： O(CCC)C1C2C=CC=CC=2N=C(CC)N=1

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35Ų